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Technical Support Center: Transbond XT Shear
Bond Strength
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals investigating

the impact of repeated bonding on the shear bond strength (SBS) of Transbond XT

orthodontic adhesive.

Frequently Asked Questions (FAQs)
Q1: How does repeated bonding affect the shear bond strength of Transbond XT?

A1: Repeated bonding significantly reduces the shear bond strength (SBS) of Transbond XT.

[1][2] Studies have shown a decrease in SBS after the first and second rebonding procedures

compared to the initial bonding.[1][2]

Q2: What are the typical shear bond strength values for Transbond XT during initial bonding

and subsequent rebonding?

A2: The initial SBS of Transbond XT is generally higher than that of rebonded brackets.[1][2]

Mean SBS values have been reported to be approximately 9.89 MPa for the first bonding,

decreasing to around 7.73 MPa after the first rebonding and 7.32 MPa after the second

rebonding.[1] Another study showed a decrease from 6.1 MPa to 4.1 MPa after the first
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rebonding.[2] Despite this reduction, the bond strength for rebonding procedures is often still

considered adequate for most orthodontic needs.[1]

Q3: What factors can contribute to the decrease in shear bond strength upon rebonding?

A3: The reduction in SBS during rebonding can be attributed to morphological changes on the

tooth surface caused by adhesive remnants.[2] Even after cleaning, residual adhesive can

remain on the enamel, affecting the quality of the new bond.

Q4: Is the shear bond strength of Transbond XT comparable to other orthodontic adhesives

after repeated bonding?

A4: Transbond XT has demonstrated significantly greater shear bond strength compared to

some other adhesives, such as SmartBond (a cyanoacrylate adhesive), at the second

debonding sequence.[2]

Troubleshooting Guide
Issue: Lower than expected shear bond strength values on initial bonding.

Possible Cause Recommended Solution

Inadequate enamel preparation

Ensure the enamel surface is properly cleaned

by pumicing and then etched with 37%

phosphoric acid to enhance joint strength.[2]

Improper light curing

Verify the light curing duration and the output of

the curing light. One study suggests that for

ceramic brackets, curing Transbond XT for 6

seconds with a high-power LED light can

improve bond strength compared to the

manufacturer's recommended 3 seconds.

Contamination of the bonding surface

Maintain a dry and clean field during the

bonding procedure to prevent contamination

from saliva or other substances.

Issue: Significant drop in shear bond strength after the first rebonding.
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Possible Cause Recommended Solution

Incomplete removal of old adhesive

After debonding, meticulously remove all

adhesive remnants from the tooth surface. One

suggested method is using a tungsten carbide

bur to resurface the enamel, followed by acid-

etching.

Enamel surface changes

Be aware that adhesive remnants can alter the

enamel's morphology.[2] Ensure thorough

cleaning and re-etching to create a suitable

surface for rebonding.

Quantitative Data Summary
The following table summarizes the shear bond strength (SBS) of Transbond XT across

different bonding sequences as reported in various studies.

Bonding Sequence
Mean Shear Bond Strength
(MPa)

Standard Deviation (MPa)

Study 1

Initial Bonding 9.89 ± 3.25

First Rebonding 7.73 ± 3.55

Second Rebonding 7.32 ± 2.06

Study 2

Initial Bonding 6.1 ± 3.4

First Rebonding 4.1 ± 2.3

Experimental Protocols
Shear Bond Strength Testing of Repeatedly Bonded Brackets
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This protocol outlines the methodology for evaluating the shear bond strength of Transbond
XT after repeated bonding cycles.

Specimen Preparation:

Use extracted human premolar or molar teeth.[1][2]

Clean the buccal surfaces of the teeth.

Initial Bonding Procedure:

Etch the enamel surface with 37% phosphoric acid.[2]

Apply a sealant or primer.[2]

Bond orthodontic brackets to the teeth using Transbond XT adhesive according to the

manufacturer's instructions.

Light cure the adhesive for the specified duration (e.g., 20 seconds).[2]

Initial Shear Bond Strength Testing:

Within 30 minutes of bonding, mount the teeth in a universal testing machine.[2]

Apply a shear force to the bracket until debonding occurs.

Record the force at which the bond fails and calculate the shear bond strength in

megapascals (MPa).

Rebonding Procedure:

After debonding, remove the remaining adhesive from the tooth surface.

Re-etch the enamel surface with 37% phosphoric acid.

Repeat the bonding procedure as described in step 2.

Rebonding Shear Bond Strength Testing:
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Perform shear bond strength testing on the rebonded brackets as described in step 3.

Subsequent Rebonding Cycles:

Repeat steps 4 and 5 for the desired number of rebonding cycles (e.g., a second

rebonding).

Visualizations
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End of Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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